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Compound of Interest

Compound Name: Ipragliflozin-d5

Cat. No.: B1153965

This technical guide provides a comprehensive overview of commercial suppliers for
Ipragliflozin-d5, a deuterated internal standard crucial for the accurate quantification of the
SGLT2 inhibitor Ipragliflozin in various research applications. The guide is intended for
researchers, scientists, and drug development professionals, offering a comparative summary
of supplier specifications, detailed experimental protocols for bioanalytical methods, and visual
representations of key processes.

Commercial Availability of Ipragliflozin-d5

Ipragliflozin-d5 is available from several commercial suppliers specializing in reference
standards and research chemicals. While specific quantitative data such as exact purity and
isotopic enrichment often require direct inquiry or are provided with a certificate of analysis
upon purchase, the following table summarizes the available information for key suppliers.
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Supplier

Product
Codel/Catalogu
e#

Molecular
Formula

Molecular
Weight

Notes

LGC Standards

TRC-1739477

C21H16DsFOsS

Not specified

A certificate with
precise mass is
delivered with
the product.[1]

Axios Research

AR-103845

C21H16DsFOsS

409.48

Intended for
analytical
purposes and not

for human use.

[2]

Adva Tech Group
Inc.

Not specified

Not specified

Not specified

Inquiries for
purity and other
specifications are
to be submitted

via their website.

Experimental Protocol: Quantification of

Ipragliflozin in Rat Plasma using LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the quantitative analysis of Ipragliflozin in a biological matrix, utilizing Ipragliflozin-

d5 as an internal standard (IS). The methodology is based on established procedures for
similar SGLT2 inhibitors.[3]

1. Materials and Reagents:

Ipragliflozin reference standard

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ipragliflozin-d5 (Internal Standard)
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Water, HPLC grade

Rat plasma (or other relevant biological matrix)

tert-Butyl methyl ether (for liquid-liquid extraction)
. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source
. Preparation of Standard and Quality Control (QC) Samples:

Prepare stock solutions of Ipragliflozin and Ipragliflozin-d5 in a suitable organic solvent
(e.g., methanol or DMSO).

Prepare calibration curve (CC) standards and quality control (QC) samples by spiking known
concentrations of Ipragliflozin into the blank biological matrix.

Add a fixed concentration of the Ipragliflozin-d5 internal standard solution to all CC, QC,
and study samples.

. Sample Preparation (Liquid-Liquid Extraction):
To 50 pL of plasma sample, add the internal standard solution.
Add 1 mL of tert-butyl methyl ether and vortex for 5 minutes.
Centrifuge the samples at 4000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

. LC-MS/MS Conditions:
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e Chromatographic Column: A C18 column (e.g., Quicksorb ODS, 2.1 mm i.d. x 150 mm, 5
pm) is suitable for separation.[3]

» Mobile Phase: A gradient or isocratic elution can be used. Acommon mobile phase is a
mixture of acetonitrile and 0.1% formic acid in water.[3]

» Flow Rate: A typical flow rate is 0.2 mL/min.[3]
e Injection Volume: 10 pL.
o Mass Spectrometer: Operate in positive electrospray ionization (ESI) mode.

o Detection: Use Multiple Reaction Monitoring (MRM) to monitor the transitions for Ipragliflozin
and Ipragliflozin-d5.

o lIpragliflozin transition (example): m/z 422.0 [M+NH4]+ - 151.0[3]

o lIpragliflozin-d5 transition: The precursor ion will be shifted by +5 Da. The product ion may
or may not be shifted depending on the location of the deuterium labels.

6. Data Analysis:

» Construct a calibration curve by plotting the peak area ratio of Ipragliflozin to Ipragliflozin-d5
against the nominal concentration of the calibration standards.

e Use a linear regression model to fit the calibration curve.

o Determine the concentration of Ipragliflozin in the QC and unknown samples from the
calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the mechanism of action of
Ipragliflozin.
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LC-MS/MS Sample Preparation Workflow
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Mechanism of Action of Ipragliflozin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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